N-ethyl-3-propyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-ethyl-N-(oxan-4-ylmethyl)-5-propyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H25N3O2/c1-3-5-13-10-14(17-16-13)15(19)18(4-2)11-12-6-8-20-9-7-12/h10,12H,3-9,11H2,1-2H3,(H,16,17)
• InChI Key: VXEYWZKIMQZLNN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NN1)C(=O)N(CC)CC2CCOCC2
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

"N-ethyl-3-propyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-5-carboxamide" is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazole compounds have been extensively studied due to their diverse applications in pharmaceutical and material sciences.

Synthesis Analysis

The synthesis of pyrazole derivatives, similar to our compound of interest, often involves the reaction of pyrazole carboxylic acids with amines in the presence of catalysts like TBTU and bases such as diisopropyl ethylamine in suitable solvents like acetonitrile. This method, as described by Prabakaran, Khan, and Jin (2012), yields high purity products at room temperature (Prabakaran, Khan, & Jin, 2012).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be extensively characterized using techniques like X-ray crystallography. For instance, the study of a related compound, ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, revealed details about its crystal structure and molecular geometry, as reported by Kumar et al. (2018) (Kumar, Banerjee, Brahmachari, & Gupta, 2018).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions, often involving rearrangements and ring closures as observed in the reaction of similar pyrazole compounds with thiourea, leading to the formation of formamides (Ledenyova et al., 2018) (Ledenyova, Falaleev, Shikhaliev, Ryzhkova, & Zubkov, 2018).

Physical Properties Analysis

The physical properties of such compounds include their crystalline nature and thermal stability. Kumara et al. (2018) characterized a novel pyrazole derivative, illustrating its crystal structure, thermal stability, and other physical properties (Kumara, Kumar, Kumar, & Lokanath, 2018).

Chemical Properties Analysis

The chemical properties of pyrazole derivatives can be diverse, including their reactivity and interaction with different chemical groups. For instance, the synthesis of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides, as studied by Donohue et al. (2002), highlights the versatility in chemical reactions and the formation of a variety of chemical structures (Donohue, Michelotti, Reader, Reader, Stirling, & Tice, 2002).